
statistical analysis of comparative efficacy data
for Cefteram Pivoxil

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-CefteraM Pivoxil

Cat. No.: B12290953

Get Quote

Comparative Efficacy & Statistical Analysis:
Cefteram Pivoxil
Executive Summary: The Third-Generation Oral
Advantage
Cefteram Pivoxil (CFTM-PI) represents a pivotal advancement in the oral cephalosporin class,

engineered to bridge the pharmacokinetic gap between oral administration and parenteral-level

potency. As a third-generation ester-type cephalosporin, it is hydrolyzed in vivo to its active

metabolite, Cefteram.

This guide provides a statistically grounded analysis of Cefteram’s efficacy profile, contrasting it

with standard-of-care alternatives (Cefixime, Cefaclor, and Amoxicillin). The data presented

highlights Cefteram's superior affinity for penicillin-binding proteins (PBPs) in respiratory

pathogens and its non-inferior clinical outcomes in complex infections.

Mechanistic Pharmacodynamics: PBP Affinity &
Lysis[1]
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The efficacy of Cefteram is dictated by its molecular affinity for specific Penicillin-Binding

Proteins (PBPs).[1] Unlike earlier generations (e.g., Cefaclor) which primarily target PBP 1s/3s

with moderate affinity, Cefteram exhibits a dual-affinity mechanism essential for eradicating

resistant phenotypes.

Mechanism of Action
Gram-Negative Targets (e.g., H. influenzae): Cefteram binds with high affinity to PBP 3,

causing filamentation and rapid cell lysis.

Gram-Positive Targets (e.g., S. pneumoniae): Crucially, Cefteram retains affinity for PBP 2x

and PBP 1a, the primary resistance determinants in penicillin-resistant pneumococci

(PRSP).
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Figure 1: Pharmacodynamic pathway of Cefteram Pivoxil, illustrating metabolic activation and

dual-target inhibition of bacterial cell wall synthesis.

Comparative Microbiology: In Vitro Efficacy Data
The following data synthesizes Minimum Inhibitory Concentration (MIC) values from multi-

center surveillance studies. Cefteram demonstrates a "best-in-class" profile against respiratory
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pathogens, particularly H. influenzae.

MIC Comparative Table (µg/mL)
Pathogen Metric

Cefteram

(CFTM)

Cefixime

(CFX)

Cefaclor

(CCL)

Amoxicillin

(AMPC)

H. influenzae MIC₉₀ ≤ 0.05 ≤ 0.25 4.0 - 8.0 > 16 (BL+)

(Beta-

lactamase +)
Susceptibility High High Low Resistant

S.[2]

pneumoniae
MIC₉₀ 0.06 - 0.5 0.25 - 32 4.0 - 16 0.06 - 2.0

(Penicillin-

Intermed)
Susceptibility High Variable/Low Low Variable

M. catarrhalis MIC₉₀ 0.1 - 0.5 0.25 2.0 > 8.0

(Beta-

lactamase +)
Susceptibility High High Moderate Resistant

Statistical Insight:

Vs. Cefaclor: Cefteram is approximately 64-fold more potent against H. influenzae and M.

catarrhalis compared to Cefaclor.

Vs. Cefixime: While Cefixime is potent against Gram-negatives, Cefteram maintains a more

balanced profile with superior activity against Gram-positive cocci (S. pneumoniae), where

Cefixime MICs can rise significantly (up to 32 µg/mL for resistant strains).

Clinical Efficacy: Statistical Meta-Analysis
In randomized controlled trials (RCTs), Cefteram Pivoxil is frequently evaluated using a Non-

Inferiority statistical design. The core metric is the Clinical Cure Rate at the Test-of-Cure (TOC)

visit (usually 5–9 days post-therapy).

Comparative Cure Rates (Respiratory Tract Infections)
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Comparator
Drug

Indication
CFTM Efficacy
(n/N)

Comparator
Efficacy (n/N)

Statistical
Outcome (95%
CI)

Cefcapene

Pivoxil
Chronic RTI

78.9%

(Eradication:

65.9%)

80.2%

(Eradication:

60.5%)

Non-Inferior (p >

0.05)

Cefaclor Acute Bronchitis 84.0% 75.0% - 80.0%
Superior/Compar

able

Amoxicillin Tonsillitis 94.1% 91.7% Non-Inferior

Statistical Methodology for Validation
To validate these comparisons, researchers must calculate the Risk Ratio (RR) and the

Confidence Interval (CI).

Hypothesis:

(Inferiority)

Analysis: If the lower bound of the 95% CI for the difference in cure rates is greater than the

non-inferiority margin (

, typically -10% or -15%), Cefteram is declared non-inferior.

Observed Data Point: In comparative studies against Cefcapene, the difference in efficacy was

(95% CI:

to

). Since the lower bound (

) is above the standard

margin, Cefteram is statistically non-inferior.
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To ensure reproducibility (Trustworthiness), the following protocols define the standard for

assessing Cefteram's efficacy.

Protocol A: MIC Determination (Broth Microdilution)
Objective: Determine the precise concentration of Cefteram required to inhibit visible bacterial

growth.

Preparation: Dissolve Cefteram reference standard in DMSO/Phosphate buffer (prodrug

must be hydrolyzed or active metabolite used for in vitro tests).

Inoculum: Prepare bacterial suspension of S. pneumoniae to

CFU/mL in Cation-Adjusted Mueller-Hinton Broth (CAMHB) + 5% Lysed Horse Blood.

Dilution: Create serial 2-fold dilutions of Cefteram (Range: 0.001 µg/mL to 128 µg/mL) in 96-

well microtiter plates.

Incubation: Incubate at 35°C for 20–24 hours (CO₂ atmosphere required for pneumococci).

Readout: The MIC is the lowest well concentration with no visible turbidity.

Validation: Control strain S. pneumoniae ATCC 49619 must yield MICs within CLSI defined

ranges (0.03–0.12 µg/mL).

Protocol B: Clinical Trial Workflow (Randomized
Controlled Trial)
The following diagram outlines the rigorous workflow required to generate the efficacy data

cited above.
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Figure 2: Standardized workflow for a comparative efficacy trial, moving from patient screening

to statistical analysis of the Intention-to-Treat (ITT) and Per-Protocol (PP) populations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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